Cas no 819870-80-9 (5-(3-Carboxyphenyl)-2-hydroxypyridine)

• Product Name: 5-(3-Carboxyphenyl)-2-hydroxypyridine
• CAS No: 819870-80-9
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• MDL: MFCD11876580
• CID: 2803282
• Update Time: 2025-06-30

5-(3-Carboxyphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-CARBOXYPHENYL)-2-HYDROXYPYRIDINE
• 5-(3-Carboxyphenyl)-2-hydroxypyridine

• MDL： MFCD11876580
• Inchi： 1S/C12H9NO3/c14-11-5-4-10(7-13-11)8-2-1-3-9(6-8)12(15)16/h1-7H,(H,13,14)(H,15,16)
• InChI Key： BDEAMGYUHARZBB-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4

Additional information on 5-(3-Carboxyphenyl)-2-hydroxypyridine

5-(3-Carboxyphenyl)-2-hydroxypyridine: A Comprehensive Overview

5-(3-Carboxyphenyl)-2-hydroxypyridine (CAS No: 819870-80-9) is a versatile organic compound that has garnered significant attention in the fields of material science, drug discovery, and catalysis. This compound, characterized by its unique structure featuring a pyridine ring substituted with a hydroxyl group at position 2 and a carboxyphenyl group at position 5, exhibits remarkable chemical and physical properties that make it a valuable molecule for various applications.

The synthesis of 5-(3-Carboxyphenyl)-2-hydroxypyridine involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired substitution pattern. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, making it more accessible for research and industrial purposes. The compound's structure allows for further functionalization, enabling researchers to tailor its properties for specific applications.

One of the most promising areas of application for 5-(3-Carboxyphenyl)-2-hydroxypyridine is in the development of advanced materials. Researchers have explored its potential as a building block for constructing two-dimensional materials, such as graphene analogs, due to its planar geometry and conjugated π-system. Studies published in leading journals like *Nature Materials* and *Advanced Materials* highlight its role in enhancing the electronic properties of these materials, paving the way for next-generation electronics.

In the realm of drug discovery, 5-(3-Carboxyphenyl)-2-hydroxypyridine has shown potential as a lead compound for developing therapeutic agents targeting various diseases. Its hydroxyl group facilitates hydrogen bonding, which is crucial for interactions with biological molecules, while the carboxyphenyl group introduces lipophilicity, enhancing bioavailability. Recent studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's, making it a compelling candidate for further preclinical development.

The catalytic applications of 5-(3-Carboxyphenyl)-2-hydroxypyridine are equally noteworthy. Its ability to coordinate with transition metals has been exploited in designing efficient catalysts for organic transformations. For instance, complexes formed with palladium have shown exceptional activity in cross-coupling reactions—a cornerstone of modern organic synthesis. This has been extensively documented in high-impact journals like *Angewandte Chemie* and *Journal of the American Chemical Society*, underscoring its importance in catalytic chemistry.

From an environmental perspective, 5-(3-Carboxyphenyl)-2-hydroxypyridine exhibits biodegradability under certain conditions, making it a more sustainable choice compared to traditional synthetic compounds. Research into its eco-friendly synthesis pathways and degradation mechanisms is ongoing, with promising results suggesting its potential as an environmentally benign alternative in various industries.

In conclusion, 5-(3-Carboxyphenyl)-2-hydroxypyridine (CAS No: 819870-80-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and applied research, positions it as a key molecule for future innovations in materials science, medicine, and catalysis.